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molecular formula C6H8N2O B137587 1-(Prop-2-yn-1-yl)imidazolidin-2-one CAS No. 131423-07-9

1-(Prop-2-yn-1-yl)imidazolidin-2-one

Cat. No. B137587
CAS RN: 131423-07-9
M. Wt: 124.14 g/mol
InChI Key: CJTPKXKFJLIBBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07825155B2

Procedure details

To a suspension of ethylene urea (592 mg, 6.88 mmol) in tetrahydrofuran (15 mL) was added dropwise butyl lithium/hexane solution (2.7 mL, 13.6 mmol) at 0° C. under nitrogen. Thereto was added 3-bromopropyne (410 mg, 6.88 mmol), and the mixture was stirred at 60° C. for 3 hours. Thereto was added 5% aqueous potassium bisulfate solution, and the mixture was extracted with ethyl acetate, dried over magnesium sulfate, and filtered. The filtrate was concentrated in vacuo and the residue was purified by silica gel chromatography (ethyl acetate/hexane 1/1) to give the titled compound (202 mg, 24%).
Name
ethylene urea
Quantity
592 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step One
Name
butyl lithium hexane
Quantity
2.7 mL
Type
reactant
Reaction Step Two
Name
3-bromopropyne
Quantity
410 mg
Type
reactant
Reaction Step Three
Name
potassium bisulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
titled compound
Yield
24%

Identifiers

REACTION_CXSMILES
[CH2:1]1[NH:6][C:4](=[O:5])[NH:3][CH2:2]1.[CH2:7]([Li])[CH2:8][CH2:9]C.CCCCCC.BrCC#C.S(=O)(=O)(O)[O-].[K+]>O1CCCC1>[CH2:9]([N:3]1[CH2:2][CH2:1][NH:6][C:4]1=[O:5])[C:8]#[CH:7] |f:1.2,4.5|

Inputs

Step One
Name
ethylene urea
Quantity
592 mg
Type
reactant
Smiles
C1CNC(=O)N1
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
butyl lithium hexane
Quantity
2.7 mL
Type
reactant
Smiles
C(CCC)[Li].CCCCCC
Step Three
Name
3-bromopropyne
Quantity
410 mg
Type
reactant
Smiles
BrCC#C
Step Four
Name
potassium bisulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S([O-])(O)(=O)=O.[K+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 60° C. for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel chromatography (ethyl acetate/hexane 1/1)

Outcomes

Product
Details
Reaction Time
 3 h
Name
titled compound
Type
product
Smiles
C(C#C)N1C(NCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 202 mg
YIELD: PERCENTYIELD 24%
YIELD: CALCULATEDPERCENTYIELD 23.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.